Cas no 12036-22-5 (Tungsten(IV) oxide)

• Product Name: Tungsten(IV) oxide
• CAS No: 12036-22-5
• MF: O₂W
• MW: 215.838796615601
• MDL: MFCD00049709
• CID: 86581
• PubChem ID: 24864926
• Update Time: 2025-04-18

Tungsten(IV) oxide Chemical and Physical Properties

Names and Identifiers

• Tungsten(IV) oxide
• tungsten dioxide
• Tungsten oxide
• dioxotungsten
• UNII-0Q43JGJ0GV
• CS-0527318
• Tungsten (IV) oxide
• EINECS 234-842-7
• EC 234-842-7
• Tungsten(IV) oxide, -100 mesh, 99.99% trace metals basis
• DTXSID0065195
• AKOS015916217
• Tungsten(IV) oxide (99.9+per cent-W) (WO2.9 Blue Sub-oxide)
• Tungsten( cento)oxide
• Tungsten oxide (WO2)
• 12037-58-0
• MFCD00049709
• 12036-22-5
• TUNGSTEN(IV)OXIDE
• 0Q43JGJ0GV
• DTXCID7033604

• MDL： MFCD00049709
• Inchi： 1S/2O.W
• InChI Key： DZKDPOPGYFUOGI-UHFFFAOYSA-N
• SMILES： [W](=O)=O

Computed Properties

• Exact Mass: 215.94100
• Monoisotopic Mass: 215.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Brown crystalline powder
• Density: 12,11 g/cm3
• Melting Point: 1500-1600 ºC
• Boiling Point: Not available
• Flash Point: Not available
• Water Partition Coefficient: Soluble in acid and potassium hydroxide. Insoluble in water.
• PSA: 34.14000
• LogP: -0.23760
• Solubility: Not determined
• Vapor Pressure: Not available

Tungsten(IV) oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R37
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds